2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(4-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H16F3N5O3/c21-20(22,23)13-6-8-14(9-7-13)24-16(29)12-28-18(31)17(30)27-11-10-26(19(27)25-28)15-4-2-1-3-5-15/h1-9H,10-12H2,(H,24,29)
• InChI Key: UPCWAKDOBLDVEE-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC(=O)NC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C20H16F3N5O3
• Molecular Weight: 431.4 g/mol
• CAS No.: 942011-60-1

Description

2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(4-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H16F3N5O3 and its molecular weight is 431.375. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in the field of organic synthesis has led to the development of methods for creating complex imidazo[1,2,4]triazine derivatives. For example, a Rh(III)-catalyzed directed ortho-amidation of 2-arylimidazoheterocycles using dioxazolone as an amidating reagent has been developed, showcasing a straightforward approach to affording a variety of N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)acetamide derivatives with excellent yields (Sadhanendu Samanta et al., 2019). This highlights the versatility and economic efficiency of creating imidazo[1,2,4]triazine derivatives, which could be applicable to synthesizing the compound .

Antimicrobial Applications

Imidazo[1,2,4]triazines and their derivatives have shown promise as antimicrobial agents. For instance, novel 6-methyl-3,4-dihydroimidazo[1,5-b][1,2,4]triazin-2(8H)-one derivatives were synthesized and investigated for their in vitro antimicrobial activity, demonstrating favorable antimicrobial effects against various pathogens (A. A. Sawant, 2013). This suggests potential for the compound to possess similar antimicrobial properties, warranting further investigation.

Anticancer and Antidiabetic Activities

The incorporation of imidazo[1,2,4]triazine structures into compounds has been explored for anticancer and antidiabetic activities. Research has identified compounds within this class that exhibited high activities against Cdc25B phosphatase, indicating potential as anti-cancer agents (Chen Xiao-yu, 2012). Additionally, certain derivatives have shown inhibitory effects against PTP1B, suggesting potential applications in diabetes treatment. These findings underscore the therapeutic potential of imidazo[1,2,4]triazine derivatives in addressing significant health challenges.